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Compound of Interest

Compound Name: 4-Chloro-3-buten-2-one

Cat. No.: B8715305

Get Quote

An In-Depth Technical Guide to the Stability, Storage, and Handling of 4-Chloro-3-buten-2-one

For professionals in research, development, and manufacturing, a comprehensive

understanding of a chemical reagent's stability and handling requirements is paramount to

ensuring experimental success, personnel safety, and material integrity. This guide provides a

detailed examination of 4-Chloro-3-buten-2-one, a reactive α,β-unsaturated ketone, focusing

on its inherent stability, optimal storage conditions, and safe handling protocols.

Physicochemical and Hazard Profile
4-Chloro-3-buten-2-one, also known as methyl 2-chlorovinyl ketone, is a versatile chemical

intermediate.[1][2] Its utility is derived from its reactive nature, which also dictates the stringent

conditions required for its storage and handling. The molecule exists as (E) and (Z) isomers,

with the (E)-isomer being more commonly referenced.[3][4]

Table 1: Physicochemical and Safety Data for (E)-4-Chloro-3-buten-2-one
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Property Value Source(s)

CAS Number 4643-20-3 [3]

Molecular Formula C4H5ClO [3]

Molecular Weight 104.53 g/mol [3]

Appearance Powder or liquid

Boiling Point
21 °C at 21 mmHg; 38–40 °C

at 11 mmHg
[1]

Density ~1.1 g/cm³ [1]

Solubility
Insoluble in water; soluble in

most organic solvents.
[1]

Signal Word Danger [3]

Primary Hazards

Flammable, Corrosive,

Lachrymatory, Skin/Eye

Irritant, Harmful if Swallowed.

[1][3]

Chemical Stability and Reactivity
The stability of 4-Chloro-3-buten-2-one is inherently limited due to its molecular structure. The

combination of an α,β-unsaturated ketone system and an allylic chloride makes it susceptible to

several degradation pathways.

Intrinsic Instability
At room temperature, the compound exhibits limited stability.[1] Degradation can manifest as a

darkening of the material and the loss of hydrogen chloride (HCl).[1] This process is likely

autocatalytic, as the generated HCl can further promote decomposition. The product is

considered chemically stable only under standard ambient conditions when properly stored.

Key Degradation Pathways
Dehydrochlorination: The most common degradation pathway is the elimination of HCl.[1]

This can be initiated by heat, light, or the presence of bases. This process can lead to the
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formation of highly reactive and colored byproducts.

Polymerization: Like many α,β-unsaturated carbonyl compounds, 4-Chloro-3-buten-2-one
can undergo polymerization. This can be initiated by light, heat, or contaminants. The

reaction can be exothermic and potentially hazardous if uncontrolled.

Hydrolysis: While insoluble in water, contact with moisture can lead to hydrolysis.[1] The

double bond can react with water, potentially leading to the formation of β-hydroxy ketones.

[5]

Photochemical Decomposition: α,β-unsaturated ketones are known to be photochemically

active.[6][7] Irradiation with UV light can induce various transformations, including

isomerization and decomposition.[6][8] In chlorinated solvents like carbon tetrachloride,

photolysis can lead to the formation of hazardous byproducts such as phosgene.[6][7]

4-Chloro-3-buten-2-one Stress Factors

Degradation Products

4-Chloro-3-buten-2-one

HCl Gas

 Dehydrochlorination

Polymerization Products

 Polymerization

β-Hydroxy Ketone

 Hydrolysis

Photolysis Byproducts
(e.g., Phosgene)

 Photodecomposition

HeatLight (UV) Bases / NucleophilesMoisture (H₂O)

Click to download full resolution via product page

Key degradation pathways for 4-Chloro-3-buten-2-one.

Incompatible Materials and Hazardous Reactions
To prevent hazardous reactions and maintain purity, 4-Chloro-3-buten-2-one must be

segregated from the following:

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[9][10]
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Strong Bases: Can catalyze dehydrochlorination and polymerization.[10]

Amines and other Nucleophiles: These can readily undergo conjugate (1,4) addition to the

α,β-unsaturated system, which is a primary mode of its intended reactivity but constitutes a

stability issue if uncontrolled.[5][11]

Metals: Certain metals may catalyze decomposition.[10]

Heat and Ignition Sources: The compound is a flammable liquid and its vapors can form

explosive mixtures with air.[3][12]

Recommended Storage Protocol
Proper storage is the most critical factor in preserving the stability and usability of 4-Chloro-3-
buten-2-one. Improper storage will lead to rapid degradation, rendering the material unsuitable

for use.

Optimal Conditions
Temperature: The compound should be stored at refrigerated temperatures, specifically 4°C

or lower.[1] Some suppliers recommend storage at -10°C. The material solidifies at

approximately 5°C.[1]

Atmosphere: Storage under an inert atmosphere, such as nitrogen or argon, is essential.[1]

[12] This minimizes oxidation and degradation from atmospheric moisture.

Container: Use a tightly sealed container.[12] Containers that have been opened must be

carefully resealed and kept upright to prevent leakage.[13]

Location: Store in a dry, well-ventilated, and cool place, away from heat and direct sunlight.

[13] The storage area should be designated for flammable liquids.[12]

Under these conditions, the loss of HCl and darkening of the material are minimized, allowing

the compound to be stored for several weeks.[1]

Safe Handling and Personal Protective Equipment
(PPE)
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Due to its hazardous properties, strict safety protocols must be followed when handling 4-
Chloro-3-buten-2-one.

Engineering Controls
Ventilation: All handling must be conducted in a well-ventilated area, with a chemical fume

hood being mandatory.[1]

Ignition Source Control: Use explosion-proof electrical and ventilation equipment.[9] All metal

parts of equipment must be grounded and bonded to prevent static electricity discharge.[9]

[12] Use only non-sparking tools.[12]

Eye Wash and Safety Shower: An emergency eye wash station and safety shower must be

readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: The compound is corrosive to the skin.[1] Wear chemical-resistant gloves

(e.g., nitrile, neoprene) and appropriate protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is insufficient to control vapors, a NIOSH-approved

respirator with appropriate cartridges should be used.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory. Contaminated clothing should be removed and laundered before reuse.

Preparation Handling Post-Handling

Don Full PPE
(Gloves, Goggles,
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Functionality Ground Equipment Transfer Reagent
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Recommended workflow for safely handling 4-Chloro-3-buten-2-one.

Protocol for Purity Assessment via GC-MS
To ensure the integrity of 4-Chloro-3-buten-2-one, particularly after storage, a purity

assessment is recommended. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable

method for identifying the parent compound and potential degradation products.

Objective: To determine the purity of a 4-Chloro-3-buten-2-one sample and identify potential

degradation products like polymers or dehydrochlorinated species.

Methodology:

Sample Preparation:

Under an inert atmosphere (glovebox or nitrogen-purged vial), prepare a dilute solution of

the 4-Chloro-3-buten-2-one sample in a suitable high-purity solvent (e.g.,

dichloromethane or ethyl acetate). A concentration of approximately 1 mg/mL is a typical

starting point.

GC-MS Instrument Conditions (Representative):

Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25

µm).

Oven Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Hold: 5 minutes at 280°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Data Analysis:

Identify the peak corresponding to 4-Chloro-3-buten-2-one by its retention time and mass

spectrum (expecting molecular ion peaks at m/z 104 and 106 due to chlorine isotopes).

Calculate the area percentage of the main peak to estimate purity.

Analyze minor peaks by comparing their mass spectra against libraries (e.g., NIST) to

tentatively identify degradation products. Look for masses corresponding to dimers,

trimers, or the loss of HCl.

This technical guide synthesizes available data to provide a framework for the safe and

effective use of 4-Chloro-3-buten-2-one. Adherence to these stability, storage, and handling

protocols is essential for mitigating risks and ensuring the quality of this valuable chemical

reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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